2-((2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[[2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C22H19FN4OS2/c1-2-14-3-5-16(6-4-14)20-26-19(15-7-9-17(23)10-8-15)21(27-20)30-13-18(28)25-22-24-11-12-29-22/h3-12H,2,13H2,1H3,(H,26,27)(H,24,25,28)
• InChI Key: ZRTRORHFFHEXEG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC(=C(N2)C3=CC=C(C=C3)F)SCC(=O)NC4=NC=CS4
• Molecular Formula: C22H19FN4OS2
• Molecular Weight: 438.5 g/mol

Description

2-((2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C22H19FN4OS2 and its molecular weight is 438.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Modeling and Anticancer Screening

A series of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds were synthesized, showing powerful cytotoxic results against breast cancer, with molecular modeling providing insights into their potential mechanisms of action. This research underscores the potential for using such compounds in cancer therapy, especially for breast cancer treatments. These findings are supported by the use of DFT calculations and cytotoxic activity evaluations against different cancer cell lines (Sraa Abu-Melha, 2021).

Antitumor Activity Evaluation

The antitumor activities of new derivatives of 2-(4-aminophenyl)benzothiazole, bearing different heterocyclic rings, were investigated. Some compounds showed considerable anticancer activity against a range of cancer cell lines, indicating the potential therapeutic applications of these molecules in oncology (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).

Insecticidal Assessment

Innovative heterocycles incorporating a thiadiazole moiety were synthesized and assessed as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This research suggests that compounds based on thiadiazole could be effective in pest management strategies (A. Fadda, M. Salam, E. Tawfik, E. Anwar, H. Etman, 2017).

Coordination Complexes and Antioxidant Activity

Pyrazole-acetamide derivatives were synthesized and evaluated for their antioxidant activity, highlighting the potential of these compounds in addressing oxidative stress-related conditions. The study not only sheds light on the coordination chemistry of these molecules but also on their significant antioxidant properties (K. Chkirate, S. Fettach, K. Karrouchi, N. K. Sebbar, E. Essassi, J. Mague, S. Radi, M. El Abbes Faouzi, N. N. Adarsh, Y. Garcia, 2019).

Glutaminase Inhibitors

Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs were synthesized and evaluated as glutaminase inhibitors, showing promise for the treatment of cancer by targeting metabolic pathways specific to cancer cells. This research highlights the potential of these analogs in cancer therapy (K. Shukla, D. Ferraris, A. Thomas, M. Stathis, Bridget R Duvall, Greg Delahanty, J. Alt, R. Rais, C. Rojas, P. Gao, Yan Xiang, C. Dang, B. Slusher, T. Tsukamoto, 2012).